Cas no 22568-43-0 (1-(3-METHYLPHENYL)-2-NITROETHENE)

• Product Name: 1-(3-METHYLPHENYL)-2-NITROETHENE
• CAS No: 22568-43-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 912403
• PubChem ID: 12623346
• Update Time: 2025-10-29

1-(3-METHYLPHENYL)-2-NITROETHENE Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYLPHENYL)-2-NITROETHENE
• 2-Nitro-1-m-tolyl-aethylen
• CS-0287162
• YYYVODQGPSIUNS-AATRIKPKSA-N
• CHEMBL4792324
• (E)-1-methyl-3-(2-nitrovinyl)benzene
• 1-methyl-3-(2-nitrovinyl)benzene
• EN300-55533
• SCHEMBL1027330
• 1-methyl-3-[(E)-2-nitroethenyl]benzene
• BDBM50561068
• 22568-43-0
• 62248-93-5
• EN300-725189
• 1-METHYL-3-(2-NITROETHENYL)BENZENE

• Inchi： 1S/C9H9NO2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h2-7H,1H3/b6-5+
• InChI Key： YYYVODQGPSIUNS-AATRIKPKSA-N
• SMILES： [O-][N+](/C=C/C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 2.76560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(3-METHYLPHENYL)-2-NITROETHENE

1-(3-METHYLPHENYL)-2-NITROETHENE (CAS No. 22568-43-0): A Comprehensive Overview

1-(3-METHYLPHENYL)-2-NITROETHENE (CAS No. 22568-43-0) is a specialized organic compound that has garnered significant attention in various chemical and industrial applications. This nitroethylene derivative is characterized by its unique molecular structure, which combines a methylphenyl group with a nitroethene moiety. The compound's distinct properties make it valuable in synthetic chemistry, material science, and other advanced research fields.

The chemical formula of 1-(3-METHYLPHENYL)-2-NITROETHENE is C9H9NO2, with a molecular weight of 163.17 g/mol. Its structure features a nitro group attached to an ethene backbone, which is further substituted with a 3-methylphenyl group. This configuration imparts specific reactivity patterns, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in creating more complex molecules due to its electron-withdrawing nitro group and aromatic ring system.

One of the most frequently asked questions about 1-(3-METHYLPHENYL)-2-NITROETHENE is its solubility and stability under various conditions. The compound is typically soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but exhibits limited solubility in water. Its stability is influenced by factors like temperature, light exposure, and pH, which are critical considerations for storage and handling.

In recent years, the demand for nitroethylene derivatives like 1-(3-METHYLPHENYL)-2-NITROETHENE has increased due to their role in developing pharmaceutical intermediates and agrochemicals. The compound's ability to participate in Michael addition reactions and cycloadditions makes it a valuable building block for synthesizing heterocyclic compounds. These applications align with the growing interest in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and energy consumption.

Another area where 1-(3-METHYLPHENYL)-2-NITROETHENE shows promise is in the development of advanced materials. Its aromatic and nitro-functionalized structure can contribute to the design of polymeric materials with enhanced thermal stability and electronic properties. This has sparked interest in fields such as organic electronics and nanotechnology, where tailored molecular architectures are essential for performance optimization.

The synthesis of 1-(3-METHYLPHENYL)-2-NITROETHENE typically involves the condensation of 3-methylbenzaldehyde with nitromethane under basic conditions, followed by dehydration. This method is well-documented in the literature and has been optimized for high yields and purity. However, researchers continue to explore alternative routes, including catalytic processes and microwave-assisted synthesis, to improve efficiency and scalability.

Safety and handling of 1-(3-METHYLPHENYL)-2-NITROETHENE are also common topics of inquiry. While the compound is not classified as highly hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Its compatibility with other chemicals and potential decomposition products should be evaluated in specific applications to ensure safe usage.

Market trends indicate a steady growth in the availability of 1-(3-METHYLPHENYL)-2-NITROETHENE, driven by its expanding applications in research and industry. Suppliers often provide the compound in various purity grades, ranging from technical grade for industrial use to high-purity versions for analytical and research purposes. Pricing and availability can vary based on factors like global demand and raw material costs.

In conclusion, 1-(3-METHYLPHENYL)-2-NITROETHENE (CAS No. 22568-43-0) is a multifaceted compound with significant potential in synthetic chemistry and material science. Its unique properties and reactivity make it a valuable tool for researchers and industries alike. As advancements in organic synthesis and material design continue, the role of this compound is expected to expand, offering new opportunities for innovation and application development.